5-fluoro PCN
Overview
Description
5-fluoro PCN is an analog of 5-fluoro NNEI, a synthetic cannabinoid. 5-fluoro PCN differs from 5-fluoro NNEI by having 5-azaindole replacing an indole group. The physiological and toxicological properties of this compound are not known. This product is intended for forensic and research applications.
Scientific Research Applications
Eco-Friendly Encapsulation for Drug Delivery
Samy et al. (2020) conducted a study focused on the encapsulation of 5-Fluorouracil into polycaprolactone nanoparticles using an eco-friendly route. The encapsulation efficiency of these nanoparticles was found to be between 14-65.6%, with the nanoparticles demonstrating a spherical shape and average size ranging from 183-944nm. This research highlights the potential of 5-Fluoro PCN in creating efficient drug delivery systems with eco-friendly methods (Samy et al., 2020).
Application in Real-Time PCR in Virology
Mackay et al. (2002) discussed the use of real-time PCR in molecular diagnostics, mentioning the use of 5' endonuclease chemistry, which may involve fluorogenic compounds like 5-Fluoro PCN. This technique has improved rapidity, sensitivity, and reproducibility in detecting nucleic acids, demonstrating 5-Fluoro PCN's potential application in virology and molecular diagnostics (Mackay et al., 2002).
Treatment of Colorectal Cancer
A 2020 study by Chun et al. investigated using PCN-223, a zirconium-based metal-organic framework, as a carrier for 5-fluorouracil for colorectal cancer treatment. This study found that 5-fluorouracil could be encapsulated and released in a sustained manner using PCN-223, suggesting a promising approach for colorectal cancer treatment (Chun et al., 2020).
Nucleic Acid Secondary Structure Probing
Puffer et al. (2009) demonstrated the application of 5-fluoro pyrimidines in probing DNA and RNA secondary structures using 1D 19F NMR spectroscopy. The study concluded that 5-fluoro pyrimidine labeling could be reliably applied for NMR-based evaluation of nucleic acid secondary structures, showcasing another scientific research application for compounds like 5-Fluoro PCN (Puffer et al., 2009).
properties
Product Name |
5-fluoro PCN |
|---|---|
Molecular Formula |
C23H22FN3O |
Molecular Weight |
375.4 |
InChI |
InChI=1S/C23H22FN3O/c24-12-4-1-5-14-27-16-20(19-15-25-13-11-22(19)27)23(28)26-21-10-6-8-17-7-2-3-9-18(17)21/h2-3,6-11,13,15-16H,1,4-5,12,14H2,(H,26,28) |
InChI Key |
BRRZRRZUERBDQL-UHFFFAOYSA-N |
SMILES |
O=C(NC1=C(C=CC=C2)C2=CC=C1)C3=CN(CCCCCF)C4=C3C=NC=C4 |
synonyms |
5-fluoro MN-21 |
Origin of Product |
United States |
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